Cas no 1374658-83-9 (Tert-butyl 3-(bromomethyl)-3-fluoroazetidine-1-carboxylate)

Tert-butyl 3-(bromomethyl)-3-fluoroazetidine-1-carboxylate is a fluorinated azetidine derivative featuring a reactive bromomethyl group and a Boc-protected amine. This compound serves as a versatile intermediate in organic synthesis, particularly in the construction of fluorinated heterocycles and bioactive molecules. The presence of both bromomethyl and fluoro substituents on the azetidine ring enables selective functionalization, making it valuable for medicinal chemistry and drug discovery applications. The Boc group enhances stability while allowing deprotection under mild conditions for further derivatization. Its well-defined reactivity profile and structural features make it a useful building block for designing novel pharmaceuticals and agrochemicals.
Tert-butyl 3-(bromomethyl)-3-fluoroazetidine-1-carboxylate structure
1374658-83-9 structure
Product Name:Tert-butyl 3-(bromomethyl)-3-fluoroazetidine-1-carboxylate
CAS No:1374658-83-9
MF:C9H15BrFNO2
MW:268.123305559158
MDL:MFCD23105996
CID:3162738
PubChem ID:72208291
Update Time:2025-06-07

Tert-butyl 3-(bromomethyl)-3-fluoroazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Tert-butyl 3-(bromomethyl)-3-fluoroazetidine-1-carboxylate
    • 1-Boc-3-bromomethyl-3-fluoroazetidine
    • FCH2311222
    • PB39181
    • SB20689
    • AK173741
    • 1-Boc-3-(Bromomethyl)-3-fluoroazetidine
    • tert-Butyl 3-(bromomethyl)-3-fluoro-azetidine-1-carboxylate
    • 1-Azetidinecarboxylic acid, 3-(bromomethyl)-3-fluoro-, 1,1-dimethylethyl ester
    • CS-0048371
    • MFCD23105996
    • ZEC65883
    • DB-173725
    • AKOS025396147
    • SY121989
    • AS-51789
    • SCHEMBL20136928
    • P13541
    • tert-butyl3-(bromomethyl)-3-fluoroazetidine-1-carboxylate
    • 1374658-83-9
    • MDL： MFCD23105996
    • Inchi： 1S/C9H15BrFNO2/c1-8(2,3)14-7(13)12-5-9(11,4-10)6-12/h4-6H2,1-3H3
    • InChI Key： XBEPSYXHSSWJFY-UHFFFAOYSA-N
    • SMILES： BrCC1(CN(C(=O)OC(C)(C)C)C1)F

Computed Properties

  • Exact Mass: 267.02702g/mol
  • Monoisotopic Mass: 267.02702g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5
  • XLogP3: 1.9

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Tert-butyl 3-(bromomethyl)-3-fluoroazetidine-1-carboxylate Suppliers

Amadis Chemical Company Limited
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(CAS:1374658-83-9)Tert-butyl 3-(bromomethyl)-3-fluoroazetidine-1-carboxylate
Order Number:A1056339
Stock Status:in Stock
Quantity:5g/1g/500mg
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:44
Price ($):706.0/234.0/175.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1374658-83-9)Tert-butyl 3-(bromomethyl)-3-fluoroazetidine-1-carboxylate
A1056339
Purity:99%/99%/99%
Quantity:5g/1g/500mg
Price ($):706.0/234.0/175.0
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